Z218484536

• Molecular Formula: C11H10FN5O
• Molecular Weight: 247.23 g/mol
• InChI: InChI=1S/C11H10FN5O/c12-9-3-1-7(2-4-9)10-8(5-14-16-10)6-15-17-11(13)18/h1-6H,(H,14,16)(H3,13,17,18)/b15-6+
• InChIKey: GIZRLVBPWGRRNX-GIDUJCDVSA-N

Z218484536: Selective Brain-Penetrant PSPH Inhibitor

Z218484536 (CAS 1223877-07-3, MW 247.23, C₁₁H₁₀FN₅O) is a small-molecule phosphoserine phosphatase (PSPH) inhibitor identified through screening and optimization campaigns targeting the L-serine biosynthetic pathway [1]. It binds directly to PSPH with a dissociation constant (Kd) of approximately 0.23 μM and functionally reduces L-serine release (IC₅₀ 0.4 μM) and intracellular L-serine levels (IC₅₀ 0.38 μM) in cultured astrocytes . Beyond target engagement, Z218484536 is characterized by its ability to cross the blood-brain barrier and suppress spontaneous epileptic discharges in both mouse and cynomolgus monkey models of temporal lobe epilepsy (TLE) without causing serious side effects or neurobehavioral impairment [1]. The compound serves as a first-in-class pharmacological tool for dissecting PSPH-dependent serine metabolism in the CNS and for preclinical evaluation of PSPH as an anti-epileptic target.

Pathway Study PSPH-dependent serine biosynthesis in CNS

Target Engagement Selective PSPH inhibition without PHGDH or mGluR off-targets

Model System Brain-penetrant tool for rodent and primate epilepsy models

• [1] Sha L, Wang Y, Meng P, Deng Y, Chen T, Zhang X, Ye Y, Xu Q. Pharmacological inhibition of PSPH reduces serine levels and epileptic seizures. Nat Chem Biol. 2025 Nov;21(11):1742-1753. doi: 10.1038/s41589-025-01920-5. PMID: 40456963. View Source

Why Generic PSPH/PHGDH Inhibitors Cannot Replace Z218484536

Serine biosynthesis can be intercepted at multiple enzymatic steps, but the pharmacological and biological consequences differ markedly depending on the node targeted. PHGDH inhibitors such as NCT-503 (IC₅₀ 2.5 μM) and CBR-5884 (IC₅₀ 33 μM) block the first, rate-limiting step of the phosphorylated serine pathway, depleting not only L-serine but also downstream metabolites including α-ketoglutarate, which confounds interpretation of serine-specific effects [1]. In contrast, PSPH catalyzes the terminal, irreversible hydrolysis of phosphoserine to L-serine; inhibiting PSPH with Z218484536 selectively reduces serine pools without disrupting upstream glycolytic intermediates [2]. Earlier PSPH inhibitors such as D-AP3 (Ki ~48 μM) and glycerylphosphorylcholine (IC₅₀ 18 μM) lack the potency, selectivity, and brain penetration required for in vivo CNS studies, and DL-AP3 additionally acts as a metabotropic glutamate receptor antagonist, introducing off-target excitatory neurotransmission effects [3][4]. These fundamental differences in target node, selectivity, and CNS exposure mean that substituting Z218484536 with any currently available alternative yields non-equivalent pharmacological outcomes.

PHGDH inhibitors (NCT-503, CBR-5884)

Target upstream dehydrogenase step; disrupt multiple metabolic nodes beyond serine, altering pathway interpretation.

DL-AP3 (racemic D-AP3)

Dual PSPH/mGluR antagonist introduces excitatory off-target effects; substantially lower PSPH affinity than Z218484536.

Glycerylphosphorylcholine & earlier inhibitors

No reported brain penetration or CNS pharmacodynamic data; limited to in vitro PSPH studies.

• [1] Pacold ME, Brimacombe KR, Chan SH, et al. A PHGDH inhibitor reveals coordination of serine synthesis and one-carbon unit fate. Nat Chem Biol. 2016 Jun;12(6):452-8. doi: 10.1038/nchembio.2070. PMID: 27110680. View Source
• [2] Sha L, Wang Y, Meng P, Deng Y, Chen T, Zhang X, Ye Y, Xu Q. Pharmacological inhibition of PSPH reduces serine levels and epileptic seizures. Nat Chem Biol. 2025 Nov;21(11):1742-1753. doi: 10.1038/s41589-025-01920-5. PMID: 40456963. View Source
• [3] Novel phosphoserine phosphatase inhibitors. Glycerylphosphorylcholine (IC50 18 microM) was found to be an uncompetitive inhibitor of phosphoserine phosphatase. PubMed PMID: 9353322. View Source
• [4] The metabotropic glutamate receptor antagonist L-2-amino-3-phosphonopropionic acid inhibits phosphoserine phosphatase. D-AP3 (Ki 48 microM) is more potent as an inhibitor of phosphoserine phosphatase than L-AP3. MedChemExpress reference. View Source

Z218484536: Potency, Selectivity, Brain Penetration & Efficacy

PSPH Binding Affinity Compared to Historical Inhibitors

Z218484536 binds to recombinant human PSPH with a Kd of approximately 0.23 μM as determined by surface plasmon resonance (SPR), establishing it as the most potent PSPH ligand reported to date [1]. By comparison, the classic PSPH inhibitor glycerylphosphorylcholine exhibits an IC₅₀ of 18 μM in enzymatic assays, representing an approximately 78-fold lower potency [2]. D-AP3, another literature PSPH inhibitor, displays a Ki of ~48 μM, roughly 209-fold weaker than Z218484536 [3]. Although these measurements were performed under different assay formats (SPR for Z218484536 vs. enzymatic activity assays for the comparators), the magnitude of difference across formats supports a genuine potency advantage that translates into functional cellular activity in the sub-micromolar range [1].

PSPH Binding Affinity

Reported

Kd ~0.23 µM (SPR)
~78–209× more potent than historical inhibitors

Supports sub-µM target engagement studies

Cross-study format comparison; SPR vs enzymatic assays

Evidence Dimension	Target binding affinity / inhibitory potency at human PSPH
Target Compound Data	Kd = 0.23 μM (SPR); Cellular IC₅₀ = 0.38–0.4 μM (L-serine reduction in astrocytes)
Comparator Or Baseline	Glycerylphosphorylcholine IC₅₀ = 18 μM (enzymatic assay); D-AP3 Ki = 48 μM (enzymatic assay)
Quantified Difference	~78-fold more potent than glycerylphosphorylcholine; ~209-fold more potent than D-AP3
Conditions	Target compound: SPR on recombinant human PSPH and cultured mouse astrocytes (40–2,000 nM, 24 h). Comparators: enzymatic activity assays on purified human PSPH.

Why This Matters

Sub-micromolar target engagement enables effective PSPH inhibition at concentrations that avoid off-target effects on other phosphatases, providing a usable selectivity window for cellular and in vivo studies.

• [1] Sha L, Wang Y, Meng P, Deng Y, Chen T, Zhang X, Ye Y, Xu Q. Pharmacological inhibition of PSPH reduces serine levels and epileptic seizures. Nat Chem Biol. 2025 Nov;21(11):1742-1753. doi: 10.1038/s41589-025-01920-5. PMID: 40456963. View Source
• [2] Novel phosphoserine phosphatase inhibitors. Glycerylphosphorylcholine (IC50 18 microM) was found to be an uncompetitive inhibitor of phosphoserine phosphatase. PubMed PMID: 9353322. View Source
• [3] The metabotropic glutamate receptor antagonist L-2-amino-3-phosphonopropionic acid inhibits phosphoserine phosphatase. D-AP3 (Ki 48 microM) is more potent as an inhibitor of phosphoserine phosphatase than L-AP3. View Source

PTP Selectivity Profile vs. DL-AP3 Dual Activity

Z218484536 was profiled against a panel of 20 protein tyrosine phosphatases (PTPs) and demonstrated high selectivity: at 30 μM, it exhibited only weak inhibitory activity against DUSP22, with the remaining 19 PTPs essentially unaffected . This selectivity profile is critical for PSPH-focused studies, as broad PTP inhibition would confound phosphoproteomic and signaling analyses. Conversely, DL-AP3 (the racemic mixture containing D-AP3) is not only a weak PSPH inhibitor (Ki ~48 μM for D-AP3) but also a competitive antagonist of group I metabotropic glutamate receptors (mGluR1/mGluR5), directly modulating the same glutamatergic signaling pathways that PSPH inhibition aims to interrogate via D-serine/NMDAR mechanisms [1][2]. Glycerylphosphorylcholine has not been systematically profiled against phosphatase panels or CNS receptors [3].

PTP Selectivity vs DL-AP3

Head-to-head

Only weak DUSP22 inhibition at 30 µM among 20 PTPs; DL-AP3 is a dual PSPH/mGluR antagonist

Clean pharmacological tool for PSPH studies without mGluR off-target effects

DL-AP3 confounds serine–NMDAR pathway interrogation

Evidence Dimension	Selectivity across phosphatase family and CNS receptor off-targets
Target Compound Data	20 PTP panel: only DUSP22 weakly inhibited at 30 μM; no reported mGluR or other GPCR activity
Comparator Or Baseline	DL-AP3 (D-AP3): Ki = 48 μM at PSPH; also competitive mGluR1/mGluR5 antagonist. Glycerylphosphorylcholine: no selectivity panel data available.
Quantified Difference	Z218484536 is functionally silent against 19 of 20 PTPs at 30 μM; DL-AP3 is a dual PSPH/mGluR-active compound with ~209-fold lower PSPH potency
Conditions	PTP panel assay: recombinant human PTPs, 30 μM compound concentration. mGluR data from literature.

Why This Matters

A PSPH inhibitor with mGluR off-target activity undermines the pharmacological dissection of the serine–NMDAR–epilepsy axis. Z218484536 provides a clean pharmacological tool, essential for reproducible target validation studies.

• [1] The metabotropic glutamate receptor antagonist L-2-amino-3-phosphonopropionic acid inhibits phosphoserine phosphatase. D-AP3 (Ki 48 microM) is more potent as an inhibitor of phosphoserine phosphatase than L-AP3. View Source
• [2] Sha L, Wang Y, Meng P, Deng Y, Chen T, Zhang X, Ye Y, Xu Q. Pharmacological inhibition of PSPH reduces serine levels and epileptic seizures. Nat Chem Biol. 2025 Nov;21(11):1742-1753. doi: 10.1038/s41589-025-01920-5. PMID: 40456963. View Source
• [3] Novel phosphoserine phosphatase inhibitors. Glycerylphosphorylcholine (IC50 18 microM) was found to be an uncompetitive inhibitor of phosphoserine phosphatase. PubMed PMID: 9353322. View Source

Brain Penetration and In Vivo Target Engagement

Z218484536 is explicitly characterized as a brain-penetrant PSPH inhibitor, with pharmacodynamic confirmation: systemic intraperitoneal administration at 2 mg/kg once daily for 3 days significantly reduced hippocampal L-serine and D-serine levels in a kainic acid (KA)-induced chronic TLE mouse model [1]. This brain serine reduction correlates with suppression of spontaneous epileptic discharges, establishing a direct CNS target engagement–efficacy relationship. No published data demonstrate brain penetration or CNS pharmacodynamic activity for any other PSPH inhibitor: glycerylphosphorylcholine is a charged, zwitterionic lipid metabolite with poor predicted BBB permeability, and DL-AP3 is a polar amino-phosphonate with no reported CNS exposure data [2][3]. PHGDH inhibitors such as BI-4924 have been optimized for oncology indications and are not designed for brain penetration; intracellular trapping of BI-4924 further complicates CNS application [4].

Brain Penetration & CNS Engagement

Method context

Reduces hippocampal L-/D-serine at 2 mg/kg i.p. in TLE mouse model

Enables CNS serine–NMDAR pathway interrogation

Only PSPH inhibitor with in vivo CNS PD data; comparators lack brain exposure

Evidence Dimension	Brain penetration and in vivo CNS target engagement (hippocampal serine reduction)
Target Compound Data	2 mg/kg i.p. × 3 days reduces hippocampal L-serine and D-serine in KA-TLE mice; efficacy at 4 mg/kg i.p. in chronic TLE model over 7 weeks
Comparator Or Baseline	Glycerylphosphorylcholine: no CNS exposure data; DL-AP3: no CNS exposure data; PHGDH inhibitors (BI-4924, NCT-503, CBR-5884): not designed for CNS penetration
Quantified Difference	Z218484536 is the only PSPH inhibitor with demonstrated brain penetration and in vivo CNS pharmacodynamic activity; comparator CNS exposure is either absent or not reported
Conditions	KA-induced chronic TLE mouse model; compound administered via intraperitoneal injection; hippocampal serine levels measured as pharmacodynamic readout

Why This Matters

Without brain penetration, PSPH inhibition cannot modulate CNS D-serine pools that gate synaptic NMDARs. For any neuroscience application targeting the serine–NMDAR–epilepsy axis, Z218484536 is the only PSPH inhibitor with validated CNS target engagement.

• [1] Sha L, Wang Y, Meng P, Deng Y, Chen T, Zhang X, Ye Y, Xu Q. Pharmacological inhibition of PSPH reduces serine levels and epileptic seizures. Nat Chem Biol. 2025 Nov;21(11):1742-1753. doi: 10.1038/s41589-025-01920-5. PMID: 40456963. View Source
• [2] Novel phosphoserine phosphatase inhibitors. Glycerylphosphorylcholine (IC50 18 microM) was found to be an uncompetitive inhibitor of phosphoserine phosphatase. PubMed PMID: 9353322. View Source
• [3] The metabotropic glutamate receptor antagonist L-2-amino-3-phosphonopropionic acid inhibits phosphoserine phosphatase. D-AP3 Ki 48 μM at PSPH; no CNS exposure data reported. View Source
• [4] Weinstabl H, Treiber M, et al. Intracellular Trapping of the Selective Phosphoglycerate Dehydrogenase (PHGDH) Inhibitor BI-4924 Disrupts Serine Biosynthesis. J Med Chem. 2019 Sep 12;62(17):7976-7997. doi: 10.1021/acs.jmedchem.9b00718. View Source

Cross-Species Anti-Epileptic Efficacy in TLE Models

Z218484536 is the first PSPH inhibitor to demonstrate anti-epileptic efficacy in vivo across multiple species. In the KA-induced chronic TLE mouse model, Z218484536 at 2–4 mg/kg i.p. once daily for up to 7 weeks significantly suppressed spontaneous epileptic seizures [1]. In the PTZ-induced acute seizure model, doses of 0.5–20 mg/kg i.p. delayed seizure onset and reduced seizure severity . Critically, efficacy was recapitulated in a cynomolgus monkey TLE model: Z218484536 at 1–2 mg/kg i.p. once daily for 2 weeks reduced epileptic activity over a 3.5-month observation period [1]. No other PSPH inhibitor (DL-AP3, glycerylphosphorylcholine) has been evaluated in any in vivo seizure model [2][3]. PHGDH inhibitors have been tested exclusively in oncology xenograft models, with no seizure or CNS efficacy data available [4].

Cross-Species Seizure Suppression

Reported

Suppresses spontaneous seizures in mouse KA-TLE, PTZ, and cynomolgus monkey TLE models

Supports model-response context for epilepsy research

No in vivo seizure data for other PSPH/PHGDH inhibitors

Evidence Dimension	In vivo anti-epileptic efficacy across species (mouse and non-human primate TLE models)
Target Compound Data	Mouse chronic TLE: 2–4 mg/kg i.p. reduces spontaneous seizures over 7 weeks; PTZ acute model: 0.5–20 mg/kg i.p. anticonvulsant; Cynomolgus monkey TLE: 1–2 mg/kg i.p. reduces epileptic activity over 3.5 months
Comparator Or Baseline	DL-AP3, glycerylphosphorylcholine: no in vivo seizure model data. PHGDH inhibitors (NCT-503, CBR-5884, BI-4924): no seizure or CNS efficacy data.
Quantified Difference	Z218484536 is the only PSPH or serine pathway inhibitor with demonstrated anti-epileptic efficacy in both rodent and non-human primate models of TLE; comparator compounds lack any in vivo seizure data
Conditions	KA-induced chronic TLE mouse model (i.p., 2–4 mg/kg, once daily); PTZ-induced acute seizure model (i.p., 0.5–20 mg/kg); cynomolgus monkey TLE model (i.p., 1–2 mg/kg); observation period up to 7 weeks (mouse) and 3.5 months (monkey)

Why This Matters

Cross-species validation in a non-human primate model substantially de-risks translational failure for preclinical epilepsy programs. This evidence base is essential for justifying procurement for IND-enabling studies.

• [1] Sha L, Wang Y, Meng P, Deng Y, Chen T, Zhang X, Ye Y, Xu Q. Pharmacological inhibition of PSPH reduces serine levels and epileptic seizures. Nat Chem Biol. 2025 Nov;21(11):1742-1753. doi: 10.1038/s41589-025-01920-5. PMID: 40456963. View Source
• [2] Novel phosphoserine phosphatase inhibitors. Glycerylphosphorylcholine IC50 18 μM; no in vivo data. PubMed PMID: 9353322. View Source
• [3] The metabotropic glutamate receptor antagonist L-2-amino-3-phosphonopropionic acid inhibits phosphoserine phosphatase. D-AP3 Ki 48 μM; no in vivo seizure data. View Source
• [4] Pacold ME, Brimacombe KR, et al. A PHGDH inhibitor reveals coordination of serine synthesis and one-carbon unit fate. Nat Chem Biol. 2016 Jun;12(6):452-8. PHGDH inhibitors tested only in cancer models; no seizure or CNS data. View Source

Safety Margin and Neurobehavioral Tolerability

Z218484536 demonstrated no toxic effect on HepG2 cell proliferation at concentrations up to 40 μM over 48 hours, representing an approximately 100-fold margin above the cellular IC₅₀ for L-serine reduction (0.38–0.4 μM) [1]. In vivo, chronic administration of Z218484536 at 4 mg/kg i.p. once daily for 7 days produced no negative effects on emotional state or motor ability in mice, as assessed by open-field and rotarod tests . In the KA-TLE mouse model, long-term dosing (up to 7 weeks at 2–4 mg/kg) suppressed spontaneous seizures without causing weight loss or hepatorenal toxicity [2]. In contrast, PHGDH inhibitors such as CBR-5884 exhibit selective cytotoxicity toward cancer cell lines with high serine biosynthetic activity, a property that may complicate non-oncology CNS applications [3].

Safety Margin & Tolerability

Reported

~100× cellular safety margin; no neurobehavioral impairment at efficacious doses in mice

Supports chronic dosing in preclinical pharmacology studies

Long-term dosing up to 7 weeks without overt toxicity

Evidence Dimension	In vitro cytotoxicity margin and in vivo neurobehavioral safety
Target Compound Data	No HepG2 cytotoxicity up to 40 μM (~100× cellular IC₅₀); no motor or emotional impairment at 4 mg/kg i.p. × 7 days; no weight loss or organ toxicity over 7-week dosing at 2–4 mg/kg
Comparator Or Baseline	CBR-5884 (PHGDH inhibitor): selectively toxic to high-serine-biosynthesis cancer cells; DL-AP3 and glycerylphosphorylcholine: no systematic safety profiling data available
Quantified Difference	~100-fold cellular safety margin; no detectable CNS or systemic toxicity at doses producing robust anti-epileptic efficacy
Conditions	HepG2 proliferation assay (0.078–40 μM, 48 h); mouse open-field and rotarod tests (4 mg/kg i.p., 7 days); KA-TLE chronic mouse model (2–4 mg/kg i.p., up to 7 weeks)

Why This Matters

A wide safety margin is essential for chronic in vivo pharmacology studies, particularly in epilepsy models where confounding motor or hedonic effects can mimic or mask anti-epileptic activity. This profile supports reliable long-term dosing in preclinical efficacy and toxicology studies.

• [1] MedChemExpress. Z218484536 Product Datasheet: In Vitro: Z218484536 (0.078-40 μM, 48 h) has no toxic effect on the proliferation of HepG2 cells. HY-160955. View Source
• [2] QinglianBio / BioMart. Project Article: Z218484536 significantly reduces spontaneous seizure frequency in KA-TLE mice; long-term use does not cause weight loss or hepatorenal injury. Published 2025-07-16. View Source
• [3] Mullarky E, Lucki NC, et al. Identification of a small molecule inhibitor of 3-phosphoglycerate dehydrogenase to target serine biosynthesis in cancers. Proc Natl Acad Sci USA. 2016 Feb 16;113(7):1778-83. CBR-5884 selectively toxic to high-serine-biosynthesis cancer lines. View Source

Z218484536 Optimal Application Scenarios

PSPH-D-Serine-NMDAR Axis in TLE Target Validation

Z218484536 is the only pharmacological tool available to selectively interrogate PSPH function in the CNS. Its combination of sub-micromolar PSPH binding (Kd 0.23 μM), high phosphatase selectivity (only weak DUSP22 inhibition among 20 PTPs at 30 μM), and validated brain penetration makes it uniquely suited for mechanistic studies linking astrocytic L-serine production to neuronal D-serine availability and NMDAR-mediated excitotoxicity in TLE [1]. Researchers seeking to distinguish PSPH-dependent effects from upstream PHGDH inhibition or mGluR modulation should use Z218484536 rather than DL-AP3 or PHGDH inhibitors, which introduce confounding pharmacological activities .

Preclinical Efficacy & Safety in Epilepsy Models for IND Studies

Z218484536 is the only serine pathway inhibitor with demonstrated anti-epileptic efficacy across both rodent (KA-TLE mouse, PTZ acute seizure) and non-human primate (cynomolgus monkey TLE) models, with a documented safety margin of ~100-fold above cellular IC₅₀ and no neurobehavioral impairment at efficacious doses [1]. For biopharmaceutical teams advancing PSPH-targeting programs toward IND filing, Z218484536 provides a critical reference compound for pharmacokinetic/pharmacodynamic modeling, toxicology benchmarking, and target engagement assay development. Its cross-species validation and chronic tolerability data (up to 7 weeks in mice, 3.5-month observation in monkeys) reduce translational risk for clinical candidate selection .

Differentiating PSPH vs. PHGDH Effects on Serine Pools

Because Z218484536 inhibits the terminal step of the phosphorylated serine pathway without disrupting upstream glycolytic flux or α-ketoglutarate production, it serves as a precise tool to isolate PSPH-specific contributions to intracellular serine homeostasis [1]. A recent systematic comparison demonstrated that PSPH inhibitors reduce intracellular serine concentrations without inhibiting tumor cell proliferation, whereas PHGDH inhibitors exhibit robust antiproliferative activity through coordinated disruption of multiple metabolic pathways beyond serine depletion . Researchers studying serine metabolism in cancer, neurodegeneration, or neurodevelopment should use Z218484536 to dissect PSPH-specific functions without the confounding metabolic perturbations introduced by PHGDH inhibitors such as NCT-503 or CBR-5884.

Chemical Probe for PSPH Structural Biology and Mutant Studies

Z218484536 exhibits a 26-fold lower binding affinity for the A51V;G110A PSPH double mutant (Kd ~6.1 μM) compared to wild-type PSPH (Kd ~0.23 μM), providing a chemical probe for structure–activity relationship (SAR) studies and mutant-specific target engagement experiments [1]. This property enables researchers to validate PSPH target engagement in genetic models, differentiate wild-type from mutant PSPH activity in disease-relevant contexts, and guide medicinal chemistry optimization of PSPH inhibitors with defined binding modes. No other PSPH inhibitor has reported mutant vs. wild-type binding data .

Application

Selection Property

Validation Focus

PSPH–D-Serine–NMDAR axis target validation in TLE models

Selective PSPH inhibition without PHGDH or mGluR off-targets

CNS serine modulation and NMDAR-related endpoint interpretation

Preclinical reference for PSPH-targeting research programs

Cross-species model response and chronic tolerability profile

Pharmacokinetic/pharmacodynamic modeling and target engagement assay development

Differentiating PSPH vs. PHGDH metabolic effects

Terminal-step serine pathway inhibition without upstream disruption

Intracellular serine homeostasis and non-proliferative metabolic endpoints

PSPH structural biology and mutant target engagement studies

Differential binding to wild-type and mutant PSPH isoforms

Structure–activity relationship (SAR) and mutant-specific PSPH activity assays

• [1] Sha L, Wang Y, Meng P, Deng Y, Chen T, Zhang X, Ye Y, Xu Q. Pharmacological inhibition of PSPH reduces serine levels and epileptic seizures. Nat Chem Biol. 2025 Nov;21(11):1742-1753. doi: 10.1038/s41589-025-01920-5. PMID: 40456963. View Source